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Compound of Interest

1,4-Difluoro-5,8-
Compound Name:

dihydroxyanthraquinone

Cat. No.: B030391

Essential Safety and Handling Guide for 1,4-
Difluoro-5,8-dihydroxyanthraquinone

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,4-Difluoro-5,8-
dihydroxyanthraquinone. The following procedures are designed to ensure safe laboratory
operations and minimize risks associated with this chemical.

Chemical and Physical Properties

1,4-Difluoro-5,8-dihydroxyanthraquinone is an organic compound often used as an
intermediate in the synthesis of therapeutic anthraquinones.[1] The presence of fluorine atoms
can enhance the compound's stability and modify its electronic properties.[2]
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Property Value Source(s)
CAS Number 131401-54-2 [1][3][4]
Molecular Formula C14HeF204 [1][4][5]
Molecular Weight 276.19 g/mol [11[4115]
Appearance Dark purple solid [1]

Boiling Point 502.8°C at 760 mmHg [1]

Flash Point 222 - 257.9°C [1][6]
Density 1.681 g/cm3 [1]

Personal Protective Equipment (PPE)

Due to the potential hazards associated with similar anthraquinone compounds, which include
skin, eye, and respiratory irritation, comprehensive personal protective equipment is
mandatory.[7] Always wear appropriate PPE when handling this chemical, even for small tasks.

[8]

o Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.
For operations with a higher risk of splashing, use a face shield in addition to goggles.[9]

e Skin Protection:

o Gloves: High-performance, chemical-resistant nitrile gloves are recommended.[9] Ensure
gloves are free of holes by inspecting them before each use.[8]

o Lab Coat/Coveralls: A chemical-resistant lab coat or coveralls should be worn to prevent
skin contact.[10] For significant handling operations, a splash-proof apron provides an
additional layer of protection.[9]

o Clothing: Do not wear shorts or open-toed shoes in the laboratory.

e Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood, to avoid the formation and inhalation of dust and aerosols.[3][7] If ventilation is
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inadequate or for brief, higher-exposure tasks, a NIOSH-approved respirator may be
necessary.[11]

Operational and Handling Plan

Safe Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[7]

Avoid all contact with skin and eyes.[3]

Avoid the formation and inhalation of dust.[3][7]

Ensure adequate ventilation and that eyewash stations and safety showers are located close
to the workstation.[12]

Wash hands thoroughly after handling the chemical and before breaks.[7][11]

Storage Requirements:

Store in a cool, dry, and well-ventilated place.[3][10]

Keep containers tightly closed when not in use.[3][10]

Store locked up.[7]

Incompatible Materials: Avoid strong oxidizing agents, strong bases, acid chlorides, and acid
anhydrides.[7][10]

Emergency and First Aid Protocol

Immediate action is crucial in the event of exposure.

General Advice: If you feel unwell or are concerned after exposure, seek medical advice and
show the Safety Data Sheet (SDS) to the attending physician.[3][7]
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 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and consult a physician.[3][7]

o Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected area with
plenty of soap and water.[3] If skin irritation occurs, seek medical attention.[7]

o Eye Contact: Immediately rinse the eyes thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[3][10] Remove contact lenses if present and easy to do.[7]
Continue rinsing and consult an ophthalmologist.[7]

 Ingestion: Rinse the mouth with water.[3] Never give anything by mouth to an unconscious
person.[3] Do not induce vomiting; call for medical help immediately.[11]

Spill and Disposal Plan

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area.[3] Use
personal protective equipment during cleanup.[3]

Caption: Workflow for handling a chemical spill event.

Cleanup Procedure:

o Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.[3]
e Pick up and arrange disposal without creating dust.[3]

e Sweep up the material and place it in a suitable, closed, and labeled container for disposal.
[31[12]

Disposal Plan:

o Chemical waste must be disposed of in accordance with all national and local regulations.[7]
[13]

e Leave chemicals in their original containers and do not mix them with other waste.[13]

o Handle uncleaned containers as you would the product itself.[13] Dispose of the contents
and container at an approved waste disposal plant.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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